![molecular formula C6H8BF3N2O2 B1444633 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid CAS No. 1346665-27-7](/img/structure/B1444633.png)
2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid
Overview
Description
“2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid” is a chemical compound with the CAS Number: 1346665-27-7 . It is a boronic acid derivative, which are highly valuable building blocks in organic synthesis .
Synthesis Analysis
While specific synthesis methods for “2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid” were not found, boronic acids and their derivatives are generally synthesized through various borylation approaches . For instance, the Suzuki–Miyaura coupling is a prominent method for synthesizing boronic acids .Molecular Structure Analysis
The molecular formula of “2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid” is C6H8BF3N2O2 . The InChI Code is 1S/C6H8BF3N2O2/c1-2-12-5(7(13)14)3-4(11-12)6(8,9)10/h3,13-14H,2H2,1H3 .Chemical Reactions Analysis
Boronic acids and their derivatives, including “2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid”, are known to participate in a variety of chemical reactions. These include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Physical And Chemical Properties Analysis
The molecular weight of “2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid” is 207.95 . It is typically stored in a freezer .Scientific Research Applications
Synthesis and Chemical Properties
- 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid has been utilized in cross-coupling reactions. For example, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates, related compounds, have been used as precursors in Sonogashira-type cross-coupling reactions with various alkynes to obtain alkynylpyrazoles. These reactions facilitate the creation of diverse condensed pyrazoles, such as pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones (Arbačiauskienė et al., 2011).
Catalytic Applications
- Novel ethyl and boron sulfonic acid-based bifunctional periodic mesoporous organosilicas, possibly incorporating structures similar to 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid, have been synthesized and characterized. They have demonstrated efficient nanocatalytic activity for the synthesis of tetrahydrobenzo[b]pyrans (Norouzi et al., 2018).
Materials Science and Ligand Synthesis
- Trifluoromethylated pyrazoles, which are structurally similar to 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid, have been synthesized for use in materials science. For instance, metal complexes containing the 2-pyridyl pyrazolate ligand have been prepared, where the ligand's structure includes a trifluoromethyl group, demonstrating unique properties such as strong room-temperature phosphorescence in solution (Wu et al., 2003).
Mechanism of Action
Target of Action
Boronic acids, including this compound, are commonly used in suzuki-miyaura cross-coupling reactions , which suggests that its targets could be various organic compounds that participate in these reactions.
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid likely interacts with its targets through a process called transmetalation . In this process, the boronic acid transfers an organic group to a metal catalyst, such as palladium . This interaction results in the formation of new carbon-carbon bonds .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, in which 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid participates, is a key step in many synthetic pathways . The reaction enables the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis . The downstream effects of this reaction can lead to the synthesis of a wide range of organic compounds .
Pharmacokinetics
As a boronic acid, it is expected to have good stability and reactivity, which can influence its bioavailability .
Result of Action
The primary result of the action of 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid is the formation of new carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions . This can lead to the synthesis of a wide range of organic compounds .
Action Environment
The action, efficacy, and stability of 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reactions in which it participates are known to be tolerant of a wide range of reaction conditions .
properties
IUPAC Name |
[2-ethyl-5-(trifluoromethyl)pyrazol-3-yl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BF3N2O2/c1-2-12-5(7(13)14)3-4(11-12)6(8,9)10/h3,13-14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTZOXIFXHVHNBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=NN1CC)C(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BF3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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